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Compound of Interest

Compound Name: Solvent violet 13

Cat. No.: B1664779

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, purification, and analytical methods for the compound with CAS number
81-48-1, commonly known as Solvent Violet 13. It is intended for researchers, scientists, and
drug development professionals who may be interested in this molecule for its chemical
properties or as a member of the anthraquinone class of compounds.

Chemical Identity and Properties

Solvent Violet 13 is a synthetic anthraquinone dye. Its chemical identity and key physical and
chemical properties are summarized below.
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Property

Value

Reference(s)

CAS Number

81-48-1

[1]

Common Names

Solvent Violet 13, Quinizarin
Blue, D&C Violet No. 2,

Alizurol Purple

[2](3]

1-hydroxy-4-(4-

IUPAC Name methylanilino)anthracene-9,10-  [4]
dione

Molecular Formula C21H15NOs3 [4]

Molecular Weight 329.35 g/mol [4]
Bluish violet oil solvent dye,

Appearance [51[6]
purple to black powder

Melting Point 142-143 °C [2]

B ) 520.7 °C at 760 mmHg

Boiling Point ) [7]
(estimated)
Insoluble in water; soluble in

Solubility acetone, toluene, and [2]
benzene.

Molar Mass 329.355 g:mol—? [2]

Synthesis of Solvent Violet 13

The synthesis of Solvent Violet 13 typically involves the condensation of a 1,4-

dihydroxyanthragquinone (quinizarin) derivative with p-toluidine.[8] A common and efficient

approach is a "one-pot" synthesis.

Experimental Protocol: One-Pot Synthesis

This protocol is a generalized procedure based on methodologies described in patent literature.

[°]

Reagents:
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1,4-dihydroxyanthraquinone (Quinizarin)
p-Toluidine (or 4-nitrotoluene as a precursor)
Boric acid (catalyst)

Iron powder (if using 4-nitrotoluene)
Methanol (solvent)

Hydrogen gas (if using 4-nitrotoluene)
Hydrochloric acid

Procedure:

Charge a pressure vessel with methanol, 1,4-dihydroxyanthraquinone, 4-nitrotoluene, iron
powder, and boric acid.

Seal the vessel and purge with nitrogen to create an inert atmosphere.

Heat the mixture with stirring and introduce hydrogen gas to facilitate the in-situ reduction of
4-nitrotoluene to p-toluidine.

After the hydrogenation is complete (indicated by the cessation of hydrogen uptake),
increase the temperature to initiate the condensation reaction between the in-situ generated
p-toluidine and 1,4-dihydroxyanthraquinone.

Upon completion of the condensation, cool the reaction mixture, release the pressure, and
introduce air to oxidize the intermediate to the final product, Solvent Violet 13.

Add hydrochloric acid to precipitate the product.

Filter the crude product, wash with water and methanol, and dry.
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Synthesis Workflow for Solvent Violet 13

Purification

Crude Solvent Violet 13 can be purified using standard laboratory techniques such as solvent

extraction or column chromatography.

Experimental Protocol: Purification by Column
Chromatography

Materials:
e Crude Solvent Violet 13

« Silica gel (for column chromatography)
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e Asuitable solvent system (e.g., a mixture of a non-polar solvent like hexane or toluene and a
more polar solvent like ethyl acetate or dichloromethane). The exact ratio should be
determined by thin-layer chromatography (TLC) to achieve an Rf value of approximately 0.2-
0.3 for the desired compound.

Procedure:

o Prepare a slurry of silica gel in the chosen non-polar solvent and pack it into a
chromatography column.

o Dissolve the crude Solvent Violet 13 in a minimal amount of the eluting solvent.
e Load the sample onto the top of the silica gel column.

e Elute the column with the chosen solvent system. A gradient elution, starting with a less polar
solvent mixture and gradually increasing the polarity, may be necessary for optimal
separation.

e Collect fractions and monitor the separation by TLC.
o Combine the fractions containing the pure product.

e Remove the solvent under reduced pressure to obtain the purified Solvent Violet 13.
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Purification Workflow for Solvent Violet 13
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Analytical Characterization

The identity and purity of Solvent Violet 13 can be confirmed using various analytical

techniques.
Technique Expected Observations
A single major peak corresponding to the
High-Performance Liquid Chromatography product. The retention time will depend on the
(HPLC) specific column and mobile phase used. Purity
can be assessed by the peak area percentage.
A single spot with a characteristic Rf value for a
Thin-Layer Chromatography (TLC) given solvent system. This is a quick method for

monitoring reaction progress and purity.

An absorption maximum (Amax) in the visible
o region, characteristic of its violet color. In
UV-Visible Spectroscopy , .
toluene, the Amax is reported to be in the range

of 581.0-585.0 nm.[6]

1H and 13C NMR spectra will show characteristic

] peaks corresponding to the protons and carbons
Nuclear Magnetic Resonance (NMR) ) N
in the 1-hydroxy-4-(4-methylanilino)anthracene-

Spectroscopy ) B ] ]
9,10-dione structure. Specific chemical shift
data would need to be acquired experimentally.
The mass spectrum will show a molecular ion

Mass Spectrometry (MS) peak corresponding to the molecular weight of

the compound (approximately 329.35 m/z).

Biological Activity and Toxicological Information

The primary application of Solvent Violet 13 is as a colorant.[2] Its biological activity from a
pharmacological perspective is not well-documented. However, as an anthraquinone derivative,
it belongs to a class of compounds known to exhibit a range of biological effects.

Toxicology:
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» Skin Sensitization: Solvent Violet 13 has been identified as a potential skin sensitizer.[10]

o Genotoxicity: In vitro genetic toxicity studies have shown mixed results, with some assays
being negative and a micronucleus test showing a positive result.[11]

o Carcinogenicity: A screening assessment by Health Canada, using a read-across approach
with the analogue anthraquinone, identified carcinogenicity as a critical health effect.[12]

Potential for Signaling Pathway Modulation (Based on the Anthraquinone Class):

While no specific studies have directly implicated CAS 81-48-1 in the modulation of particular
signaling pathways, the broader class of anthraquinones has been shown to interact with
various cellular targets and pathways. This information may provide a starting point for
investigating the potential bioactivity of Solvent Violet 13.

» NF-kB Pathway: Some anthraquinones have demonstrated anti-inflammatory effects by
regulating the NF-kB signaling pathway.[13]

 MAPK and PI3K/Akt Pathways: Anthocyanins, which share some structural similarities with
anthraquinones, have been shown to regulate mitogen-activated protein kinases (MAPKS)
and the PI3K/Akt pathway.[14]

o Enzyme Inhibition: Anthraguinone derivatives have been investigated as inhibitors of various
enzymes, including matrix metalloproteinases (MMPs) such as MMP-13.[15]

It is crucial to note that these are general activities of the anthraquinone class, and specific
experimental validation for CAS 81-48-1 is required to confirm any such effects.

Conceptual Diagram of Potential NF-kB Pathway Modulation by Anthraquinones

Safety and Handling

Based on available safety data sheets, Solvent Violet 13 should be handled with care in a
laboratory setting.

» Hazard Statements: May cause an allergic skin reaction. May cause long lasting harmful
effects to aquatic life.[16]
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e Precautionary Statements: Avoid breathing dust. Wear protective gloves, protective clothing,
and eye protection. Avoid release to the environment.[16]

» First Aid: In case of skin contact, wash with plenty of water. If skin irritation or rash occurs,
get medical advice/attention. In case of eye contact, rinse cautiously with water for several
minutes.[13]

Researchers should always consult the most up-to-date Safety Data Sheet (SDS) before
handling this compound.

Conclusion

CAS 81-48-1, or Solvent Violet 13, is a well-characterized anthraquinone dye with established
synthetic and analytical procedures. While its primary application has been in the colorant
industry, its chemical structure places it within a class of compounds known for diverse
biological activities. The toxicological profile of Solvent Violet 13 indicates a potential for skin
sensitization and other health effects, warranting careful handling. For drug development
professionals, while there is no direct evidence of therapeutic activity for this specific
compound, the known modulation of key signaling pathways by other anthraquinones suggests
that Solvent Violet 13 could be a subject of interest for screening and further investigation into
its potential pharmacological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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